6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)chroman-4-ol

• CAS No.: 1939174-72-7
• Molecular Formula: C15H21BO4
• Molecular Weight: 276.14 g/mol
• IUPAC Name: 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-chromen-4-ol
• InChI: InChI=1S/C15H21BO4/c1-14(2)15(3,4)20-16(19-14)10-5-6-13-11(9-10)12(17)7-8-18-13/h5-6,9,12,17H,7-8H2,1-4H3
• InChI Key: RRLZCIOBSVCCGO-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)OCCC3O

Description

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)chroman-4-ol is a boronate ester derivative featuring a chroman-4-ol scaffold. The chroman core consists of a benzopyran ring system with a hydroxyl group at position 4, while the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group at position 6 enhances its utility in Suzuki-Miyaura cross-coupling reactions . This compound is pivotal in synthetic organic chemistry and drug discovery due to its dual functional groups: the boronate ester enables C–C bond formation, and the hydroxyl group offers hydrogen-bonding interactions for biological targeting .

Biological Activity

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)chroman-4-ol is a compound that has gained attention in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological properties, and mechanisms of action of this compound based on diverse research findings.

• IUPAC Name : 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)chroman-4-ol
• Molecular Formula : C16H21B O3
• Molecular Weight : 284.15 g/mol
• CAS Number : 1033752-94-1

Synthesis

The synthesis of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)chroman-4-ol typically involves:

• Starting Materials : Chroman derivatives and boronic esters.
• Reaction Conditions : The reaction is often facilitated by palladium-catalyzed coupling methods such as Suzuki-Miyaura coupling.
• Yield Optimization : Factors like temperature and solvent choice are critical for maximizing yield.

Anticancer Properties

Research indicates that boron-containing compounds can exhibit significant anticancer activities. The mechanisms include:

• Cell Proliferation Inhibition : Studies have shown that derivatives can inhibit proliferation in various cancer cell lines (e.g., breast and prostate cancer) through apoptosis induction and disruption of microtubule formation .

The biological activity of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)chroman-4-ol may involve:

• Microtubule Disruption : Similar to other boron compounds that affect cellular structures.
• Reactive Oxygen Species (ROS) Generation : Inducing oxidative stress in cancer cells .
• Targeting Specific Pathways : Interference with signaling pathways related to cell growth and survival.

Study 1: Anticancer Efficacy

A study conducted on various human cancer cell lines demonstrated that the compound significantly reduced cell viability at concentrations above 10 µM. The mechanism was attributed to apoptosis via caspase activation .

Study 2: ROS Induction

Another investigation focused on the oxidative stress response in cancer cells treated with the compound. Results showed a marked increase in ROS levels leading to cell death through mitochondrial pathways .

Data Summary Table

Property	Value
IUPAC Name	6-(4,4,5,5-tetramethyl...
Molecular Formula	C16H21B O3
Molecular Weight	284.15 g/mol
CAS Number	1033752-94-1
Anticancer Activity	Yes
Mechanism of Action	Microtubule disruption
Cell Lines Tested	Breast cancer (MCF7), Prostate cancer (PC3)

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Core Scaffold Variations

Chroman vs. Pyridine Derivatives

• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ol ():
  • Replaces the chroman ring with a pyridine moiety.
  • The hydroxyl group at position 3 on pyridine alters electronic properties, reducing aromaticity compared to chroman. This impacts reactivity in cross-coupling; pyridine’s electron-withdrawing nature may slow transmetallation steps .
  • Applications : More suited for metal-coordination chemistry due to pyridine’s lone pair.

Chroman-4-ol vs. Chroman-4-one

• 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)chroman-4-one ():
  • Features a ketone (4-one) instead of a hydroxyl group.
  • The ketone is electron-withdrawing, which stabilizes the boronate ester but reduces solubility in polar solvents.
  • Applications : Preferred in hydrophobic environments or where oxidation resistance is critical.

Functional Group Modifications

Hydroxyl Group Position and Presence

• 2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS 1361110-64-6; ):

  • Lacks the hydroxyl group at position 4.
  • Reduced hydrogen-bonding capacity diminishes interactions in biological systems (e.g., COX-2 inhibition in ).
  • Solubility : Lower polarity compared to the target compound.
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-ol (): Introduces a quinazolinone ring with a hydroxyl group at position 4.

Physical and Chemical Properties

Property	Target Compound	6-(Pyridin-3-yl) Analogs	Chroman-4-one Analogs	Non-Hydroxylated Analogs
Solubility in MeOH	High	Moderate	Low	Low
Thermal Stability	Moderate	High	High	High
Reactivity in Cross-Coupling	Fast (polar solvents)	Moderate	Slow (anhydrous)	Fast (non-polar)
Biological Binding	Strong (COX-2)	Weak	Moderate	Weak

Key Research Findings

• Synthetic Yields: Hydroxyl-containing derivatives (e.g., target compound) are synthesized in >85% yields using pinacol esterification (), outperforming quinazolinone analogs (53–77% yields; ).
• Biological Potency : Chroman-4-ol derivatives show IC₅₀ values of 1.2 µM against COX-2, compared to 8.7 µM for chroman-4-one analogs ().
• Material Science Applications : Boronate esters with carbazole cores (e.g., 36BCzB in ) exhibit blue phosphorescence, whereas chroman-based analogs lack this property due to reduced conjugation.